5-(2-furyl)-N-(2-thienylmethyl)-3-isoxazolecarboxamide
Overview
Description
5-(2-furyl)-N-(2-thienylmethyl)-3-isoxazolecarboxamide, also known as FTI-277, is a synthetic compound that has been extensively studied for its potential in cancer treatment. It belongs to the class of farnesyltransferase inhibitors (FTIs), which are compounds that target the farnesyltransferase enzyme and prevent it from adding a farnesyl group to certain proteins. This modification is important for the function of these proteins, including those involved in cell growth and division. By inhibiting this process, FTIs can potentially block the growth and proliferation of cancer cells.
Mechanism of Action
5-(2-furyl)-N-(2-thienylmethyl)-3-isoxazolecarboxamide works by inhibiting the farnesyltransferase enzyme, which is responsible for adding a farnesyl group to certain proteins. This modification is important for the function of these proteins, including those involved in cell growth and division. By inhibiting this process, this compound can potentially block the growth and proliferation of cancer cells.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. It has been shown to induce apoptosis (programmed cell death) in cancer cells, inhibit angiogenesis (the formation of new blood vessels), and suppress the activity of certain signaling pathways involved in cancer growth and survival.
Advantages and Limitations for Lab Experiments
One advantage of using 5-(2-furyl)-N-(2-thienylmethyl)-3-isoxazolecarboxamide in lab experiments is its specificity for the farnesyltransferase enzyme. This allows for targeted inhibition of this enzyme and its downstream effects on cancer cells. However, this compound has some limitations as well. It has poor solubility in water, which can make it difficult to administer in certain experiments. Additionally, this compound has a relatively short half-life in vivo, which can limit its effectiveness in some studies.
Future Directions
There are several future directions for research on 5-(2-furyl)-N-(2-thienylmethyl)-3-isoxazolecarboxamide. One area of focus is the development of more potent and selective FTIs. Another area of interest is the investigation of this compound in combination with other cancer treatments, such as immunotherapy. Additionally, there is ongoing research on the potential use of FTIs in other diseases, such as progeria (a rare genetic disorder that causes premature aging).
Scientific Research Applications
5-(2-furyl)-N-(2-thienylmethyl)-3-isoxazolecarboxamide has been extensively studied for its potential in cancer treatment. It has been shown to inhibit the growth and proliferation of various cancer cell lines, including those derived from breast, lung, and pancreatic cancers. This compound has also been shown to enhance the effectiveness of other cancer treatments, such as radiation therapy and chemotherapy.
properties
IUPAC Name |
5-(furan-2-yl)-N-(thiophen-2-ylmethyl)-1,2-oxazole-3-carboxamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H10N2O3S/c16-13(14-8-9-3-2-6-19-9)10-7-12(18-15-10)11-4-1-5-17-11/h1-7H,8H2,(H,14,16) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BEGDDPMPCZZUMG-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=COC(=C1)C2=CC(=NO2)C(=O)NCC3=CC=CS3 | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H10N2O3S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
274.30 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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